Cas no 175540-76-8 (1-chlorobutane-d9)

• Product Name: 1-chlorobutane-d9
• CAS No: 175540-76-8
• MF: C₄H₉Cl
• MW: 101.622715711594
• CID: 906347
• PubChem ID: 71309222
• Update Time: 2025-04-19

1-chlorobutane-d9 Chemical and Physical Properties

Names and Identifiers

• 1-chlorobutane-d9
• BUTYL-D9 CHLORIDE
• 1-chloro-1,1,2,2,3,3,4,4,4-nonadeuterio-butane
• 1-chloro(?H?)butane
• DB-301380
• 1-Chloro(~2~H_9_)butane
• 1-Chlorobutane-d9, 98 atom % D
• D98480
• DTXSID90745791
• 1-chloro-1,1,2,2,3,3,4,4,4-nonadeuteriobutane
• 175540-76-8

• Inchi： 1S/C4H9Cl/c1-2-3-4-5/h2-4H2,1H3/i1D3,2D2,3D2,4D2
• InChI Key： VFWCMGCRMGJXDK-YNSOAAEFSA-N
• SMILES： ClC([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 101.0957687g/mol
• Monoisotopic Mass: 101.0957687g/mol
• Isotope Atom Count: 9
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 2
• Complexity: 13.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.971 g/mL at 25 °C
• Melting Point: -123 °C(lit.)
• Boiling Point: 77-78 °C(lit.)

1-chlorobutane-d9 Security Information

• Hazard Category Code： 11
• Safety Instruction： 9-16-29
• Hazardous Material Identification：